Cas no 88561-97-1 (1H-Indazole-3-acetic acid, 5-chloro-, 2-phenoxyethyl ester)
88561-97-1 structure
Product Name:1H-Indazole-3-acetic acid, 5-chloro-, 2-phenoxyethyl ester
CAS No:88561-97-1
MF:C17H15ClN2O3
MW:330.765603303909
CID:628624
PubChem ID:13252460
Update Time:2025-04-19
1H-Indazole-3-acetic acid, 5-chloro-, 2-phenoxyethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Indazole-3-acetic acid, 5-chloro-, 2-phenoxyethyl ester
- 2-phenoxyethyl 2-(5-chloro-2H-indazol-3-yl)acetate
- 2-Phenoxyethyl (5-chloro-2H-indazol-3-yl)acetate
- DTXSID10532120
- 88561-97-1
-
- Inchi: 1S/C17H15ClN2O3/c18-12-6-7-15-14(10-12)16(20-19-15)11-17(21)23-9-8-22-13-4-2-1-3-5-13/h1-7,10H,8-9,11H2,(H,19,20)
- InChI Key: RGJMUMMEPZCFCV-UHFFFAOYSA-N
- SMILES: ClC1C=CC2C(C=1)=C(CC(=O)OCCOC1C=CC=CC=1)NN=2
Computed Properties
- Exact Mass: 330.0771200g/mol
- Monoisotopic Mass: 330.0771200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 64.2Ų
1H-Indazole-3-acetic acid, 5-chloro-, 2-phenoxyethyl ester Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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